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Compound of Interest

Compound Name: Chromium(3+) trifluoride trihydrate

Cat. No.: B097943

An In-depth Technical Guide to the Health and Safety of Chromium(lll) Trifluoride Trihydrate

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It synthesizes publicly available safety data. Always
consult the most current Safety Data Sheet (SDS) from your supplier and follow all applicable
institutional and regulatory guidelines before handling this chemical.

Identification and Physicochemical Properties

Chromium(lll) trifluoride trinydrate is an inorganic compound composed of chromium in the +3
oxidation state, fluoride ions, and three molecules of water of hydration.[1][2] It is essential to
distinguish it from the anhydrous form (CrF3) and other hydrates, as physical properties and
some reactivity can differ.[3] The information presented here pertains to the trihydrate, with
relevant data from related hydrates and the anhydrous form included for a comprehensive
overview.

Table 1: Physical and Chemical Properties of Chromium(lll) Trifluoride and its Hydrates
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Property Value Source(s)
Chemical Formula CrF3-3H20 [1114]
Molecular Weight 165.01 g/mol [4]

CAS Number 16671-27-5 [1]

Green or green-blue crystalline
Appearance _ [31[4]
solid/powder

Odor Odorless [4][5]

Decomposes before melting;
Melting Point Anhydrous form melts at [31141[5]
>1000 °C/ 1832 °F

o Slightly soluble; Anhydrous
Solubility in Water ) ] ) [31[4]
form is practically insoluble

Density Approx. 2.1 - 2.2 g/cm3 [3][4]

Stable under normal
Stability conditions; Hygroscopic [2][4]1[5][6]

(absorbs moisture from the air)

Hazard Identification and Classification

Chromium(lll) trifluoride trihydrate is classified as a hazardous chemical under the Globally
Harmonized System (GHS) and by OSHA's Hazard Communication Standard.[5][7] The
primary hazards are associated with its corrosive nature and acute toxicity upon exposure.[7][8]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source(s)
o H302: Harmful if
Acute Toxicity, Oral Category 4 [1][71[8]
swallowed
. H312: Harmful in
Acute Toxicity, Dermal  Category 4 ) ) [11[7118]
contact with skin
Acute Toxicity, H332: Harmful if
: Category 4 : [L1[71[8]
Inhalation inhaled
) H314: Causes severe
Skin .
) o Category 1B skin burns and eye [1107118]
Corrosion/Irritation
damage
Serious Eye H318: Causes serious
o Category 1 [8119]
Damage/Irritation eye damage
Specific Target Organ
o ] H335: May cause
Toxicity (Single Category 3 [5][10]

Exposure)

respiratory irritation

Occupational Exposure Limits

Regulatory bodies have established occupational exposure limits (OELs) for Chromium(lll)

compounds to protect workers. These limits are typically time-weighted averages (TWA) over

an 8 or 10-hour workday.

Table 3: Occupational Exposure Limits for Chromium(lll) Compounds
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Organization Limit Type Value (as Cr) Notes Source(s)

Legal airborne
OSHA (USA) PEL (8-hr TWA) 0.5 mg/m3 permissible [11]

exposure limit.

Recommended
NIOSH (USA) REL (10-hr TWA) 0.5 mg/m3 airborne [11]

exposure limit.

Recommended
ACGIH (USA) TLV (8-hr TWA) 0.5 mg/m3 airborne [11]

exposure limit.

Immediately
NIOSH (USA) IDLH 25 mg/m3 Dangerous to [12]
Life or Health.

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to Life and Health.

Toxicological Information

The toxicological profile of Chromium(lll) trifluoride trinydrate is characterized by its corrosive
and irritant effects, which are a consequence of its reactivity, particularly the presence of the
fluoride ion.[8][12]

» Acute Effects: The substance is harmful if swallowed, inhaled, or in contact with skin.[7]
Inhalation of dust can cause irritation to the respiratory tract.[5][11] Direct contact causes
severe skin burns and serious eye damage.[7][8]

o Systemic Effects: A significant hazard arises from the fluoride ion, which can penetrate the
skin and precipitate calcium, potentially leading to fatal hypocalcemia (low serum calcium
levels).[8] Symptoms of fluoride poisoning may be delayed for up to 24 hours.[8]

o Chronic Effects: Prolonged or repeated exposure may lead to skin sensitization or an allergic
reaction.[11] If an allergy develops, very low future exposure can cause itching and a skin
rash.[11]
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e Carcinogenicity: No components of this product at levels greater than or equal to 0.1% are
identified as probable, possible or confirmed human carcinogens by major regulatory
agencies.[7]

Experimental Protocols

The hazard classifications summarized in this guide are based on standardized toxicological
studies. While the source documents (primarily Safety Data Sheets) do not provide detailed
experimental methodologies, they are based on internationally recognized protocols, such as
those established by the Organisation for Economic Co-operation and Development (OECD).
For instance, an "Acute Oral Toxicity" classification is typically derived from a study following
OECD Test Guideline 420, 423, or 425, which involves administering the substance to animals
(usually rats) and observing for mortality and toxic effects over a set period. Similarly, skin and
eye corrosion/irritation data comes from studies like OECD Guidelines 404 and 405,
respectively.
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Caption: Generalized workflow for chemical hazard assessment and classification.
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Health Hazards and First Aid Protocols

Immediate and appropriate first aid is critical following any exposure. Medical personnel should
be informed about the material involved, specifically its corrosive nature and the potential for
fluoride ion toxicity.[6][8]

e Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[5][7] If breathing is difficult or has stopped, provide artificial respiration.[7][13]
Seek immediate medical attention.[7]

o Skin Contact: Immediately take off all contaminated clothing.[8] Rinse the affected skin area
with copious amounts of water for at least 15 minutes.[5] Specialized treatment for fluoride
exposure, such as the application of a 2.5% calcium gluconate gel, should be administered.
[8] Seek immediate medical attention.[7]

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, also under the eyelids.[5][7] Remove contact lenses if present and easy to do.[7]
Continue rinsing.[7] Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting.[7][8] Rinse the mouth with water.[8] Never give anything
by mouth to an unconscious person.[5][8] Seek immediate medical attention.[7] Use of
gastric lavage or emesis is contraindicated due to the risk of perforation.[5][6]
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Caption: First aid decision tree for different exposure routes.

Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to safety, incorporating engineering controls, administrative controls,
and PPE, is required to handle this material safely.

o Engineering Controls: Handle the product only in a well-ventilated area, preferably within a
chemical fume hood or other ventilated enclosure to keep airborne concentrations below
exposure limits.[7][11] Ensure that eyewash stations and safety showers are close to the
workstation.[5][7]
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e Handling Practices: Avoid contact with skin, eyes, and clothing.[13] Do not breathe dust.[7]
Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in work areas.[7]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield
conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[5][7]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a protective suit to
prevent skin exposure.[5][8] Gloves must be inspected before use and disposed of

properly.[8]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved full-face particle respirator (type
N100 or P3).[5][8]

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://aksci.com/sds/8515AF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC383740050&productDescription=CHROMIUM%28III%29+TRIFLUORID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC383740050&productDescription=CHROMIUM%28III%29+TRIFLUORID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC383740050&productDescription=CHROMIUM%28III%29+TRIFLUORID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA12339A1&productDescription=CHRM%28III%29+FLUORIDE+HYDRATE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC383740050&productDescription=CHROMIUM%28III%29+TRIFLUORID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA12339A1&productDescription=CHRM%28III%29+FLUORIDE+HYDRATE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.weizmann.ac.il/safety/sites/safety/files/uploads/Chromium(III)%20fluoride.pdf
https://www.weizmann.ac.il/safety/sites/safety/files/uploads/Chromium(III)%20fluoride.pdf
https://www.fishersci.com/store/msds?partNumber=AA12339A1&productDescription=CHRM%28III%29+FLUORIDE+HYDRATE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.weizmann.ac.il/safety/sites/safety/files/uploads/Chromium(III)%20fluoride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Hierarchy of Controls for Safe Handling

Elimination
(Most Effective)

Substitution

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)
(Least Effective)

Click to download full resolution via product page
Caption: Hierarchy of controls applied to handling Chromium(lll) trifluoride.
Accidental Release and Fire-Fighting Measures
+ Accidental Release:
o Evacuate personnel to safe areas and ensure adequate ventilation.[8]

o Wear appropriate personal protective equipment (Level B or C), including respiratory
protection.[8][14]

o Avoid dust formation.[8]
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o Isolate the spill area. For solids, this is at least 25 meters (75 feet) in all directions.[12][15]

o Sweep up the spilled material and shovel it into a suitable, closed, labeled container for
disposal.[7][8] Do not flush with water, as contact with water or acids can liberate toxic
gas.[7][8]

o Do not let the chemical enter the environment or drains.[7][8]
» Fire-Fighting:
o The material itself does not burn.[11]

o Use an extinguishing agent suitable for the surrounding fire, such as dry chemical, COz, or
alcohol-resistant foam.[5][16]

o Fire may produce irritating, corrosive, and/or toxic gases, including hydrogen fluoride and
chromium oxides.[5][11][16]

o Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.
[7][16]

Stability and Reactivity

o Reactivity: The material is reactive. Contact with acids liberates toxic gas (hydrogen fluoride).
[5][7] It can react slowly with water to form hydrofluoric acid, which is corrosive to glass and
living tissue.[12][15]

o Chemical Stability: The substance is stable under recommended storage conditions but is
hygroscopic.[5][6]

o Conditions to Avoid: Exposure to moist air or water and incompatible materials.[6][7]
e Incompatible Materials: Strong acids, strong oxidizing agents.[5][7]

» Hazardous Decomposition Products: Under fire conditions, it can decompose to form
hydrogen fluoride and chromium oxides.[5][16]

Storage and Disposal
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Storage: Store in a dry, cool, and well-ventilated place.[7] Keep containers tightly closed to
protect from moisture.[5] Store in a "Corrosives area" away from incompatible materials like
acids.[5][7] Store locked up.[7]

Disposal: Waste is considered hazardous.[6] Dispose of contents and container to an
approved waste disposal plant in accordance with all local, regional, and national
regulations.[7] Do not empty into drains.[7] Chemical waste generators must ensure
complete and accurate classification of the waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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